Cas no 1233-48-3 (1H-Indole-3-ethanamine,5-methoxy-N-methyl-N-(phenylmethyl)-)

1H-Indole-3-ethanamine,5-methoxy-N-methyl-N-(phenylmethyl)- structure
1233-48-3 structure
Product Name:1H-Indole-3-ethanamine,5-methoxy-N-methyl-N-(phenylmethyl)-
CAS No:1233-48-3
MF:C19H22N2O
MW:294.390784740448
CID:117534
PubChem ID:44420568
Update Time:2025-04-18

1H-Indole-3-ethanamine,5-methoxy-N-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-ethanamine,5-methoxy-N-methyl-N-(phenylmethyl)-
    • N-benzyl-2-(5-methoxy-1H-indol-3-yl)-N-methylethanamine
    • DTXSID90658892
    • SCHEMBL24723334
    • N-Benzyl-2-(5-methoxy-1H-indol-3-yl)-N-methylethan-1-amine
    • 1233-48-3
    • BDBM50194455
    • CHEMBL426567
    • Inchi: 1S/C19H22N2O/c1-21(14-15-6-4-3-5-7-15)11-10-16-13-20-19-9-8-17(22-2)12-18(16)19/h3-9,12-13,20H,10-11,14H2,1-2H3
    • InChI Key: IFRNCHRBJMIVBK-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)C(=CN2)CCN(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 294.17336
  • Monoisotopic Mass: 294.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 28.3A^2

Experimental Properties

  • PSA: 28.26
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